Cas no 608-16-2 ((+)-Biotin Methyl Ester)

(+)-Biotin Methyl Ester is a derivative of biotin, featuring a methyl ester modification at the carboxyl group. This compound retains the high binding affinity of biotin for avidin and streptavidin, making it useful in bioconjugation and labeling applications. The methyl ester group enhances solubility in organic solvents, facilitating its incorporation into synthetic pathways or probe design. It is particularly valuable in biochemical research for modifying biomolecules while maintaining compatibility with biotin-binding proteins. The (+)-enantiomer ensures specificity in chiral environments, making it suitable for studies requiring stereochemical precision. Its stability and functional versatility make it a practical choice for biotinylation strategies in molecular and cellular biology.
(+)-Biotin Methyl Ester structure
(+)-Biotin Methyl Ester structure
Product Name:(+)-Biotin Methyl Ester
CAS No:608-16-2
MF:C11H18N2O3S
MW:258.337221622467
MDL:MFCD27578197
CID:516552
PubChem ID:83871
Update Time:2025-05-28

(+)-Biotin Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, methyl ester, (3aS,4S,6aR)-
    • (+)-Biotin Methyl Ester
    • BIOTIN METHYL ESTER
    • D-(+)-Biotin methyl ester
    • (+) BIOTIN METHYL ESTER
    • Biotinmethylester
    • Biotin, methyl ester
    • UNII-H3S7E3P0H6
    • 1H-THIENO(3,4-D)IMIDAZOLE-4-PENTANOIC ACID, HEXAHYDRO-2-OXO-, METHYL ESTER, (3AS-(3AALPHA,4BETA,6AALPHA))-
    • methyl 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoate
    • H3S7E3P0H6
    • d-biotin methyl ester
    • CS-0160775
    • Q27279608
    • MFCD27578197
    • Methyl 5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanoate
    • GS-5676
    • DB-229983
    • DTXSID90976003
    • NCGC00142566-01
    • 1H-THIENO(3,4-D)IMIDAZOLE-4-PENTANOIC ACID, HEXAHYDRO-2-OXO-, METHYL ESTER, (3AS,4S,6AR)-
    • BHEWJAXNLVWPSC-NRPADANISA-N
    • methyl 5-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanoate
    • 1H-THIENO(3,4-D)IMIDAZOLE-4-PENTANOIC ACID, HEXAHYDRO-2-OXO-, METHYL ESTER, (3AS-(3A.ALPHA.,4.BETA.,6A.ALPHA.))-
    • Methyl 5-((3aR,4R,6aS)-rel-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • CHEMBL1395982
    • AKOS024282763
    • SCHEMBL132274
    • 60562-11-0
    • E75764
    • 608-16-2
    • methyl 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoate
    • methyl 5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoate
    • 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, methyl ester, (3aalpha,4beta,6aalpha)-(+-)-
    • LCZC2364
    • METHYL 5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOLIDIN-4-YL]PENTANOATE
    • MDL： MFCD27578197
    • Inchi： 1S/C11H18N2O3S/c1-16-9(14)5-3-2-4-8-10-7(6-17-8)12-11(15)13-10/h7-8,10H,2-6H2,1H3,(H2,12,13,15)
    • InChI Key： BHEWJAXNLVWPSC-UHFFFAOYSA-N
    • SMILES： COC(CCCCC1C2C(NC(N2)=O)CS1)=O

Computed Properties

  • Exact Mass: 258.10400
  • Monoisotopic Mass: 258.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.184
  • Melting Point: ~166.5 °C(lit.)
  • Boiling Point: 476.4°C at 760 mmHg
  • Flash Point: 241.9°C
  • Refractive Index: 1.514
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 92.73000
  • LogP: 1.54280

(+)-Biotin Methyl Ester Security Information

  • WGK Germany：3
  • Storage Condition：Refrigerator

(+)-Biotin Methyl Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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